Cas no 1453-81-2 (1-Phenyl-1H-1,2,3-triazole)

• Product Name: 1-Phenyl-1H-1,2,3-triazole
• CAS No: 1453-81-2
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD08695353
• CID: 212343
• PubChem ID: 270009
• Update Time: 2025-04-19

1-Phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole,1-phenyl-
• 1-Phenyl-1,2,3-triazole
• 1-Phenyl-1H-[1,2,3]triazole
• NSC 111902
• 1453-81-2
• D94521
• 1-Phenyl-1H-1,2,3-triazole #
• EN300-125554
• 1H-1,2,3-Triazole, 1-phenyl-
• NSC111902
• 1-phenyl triazole
• BAA45381
• FT-0716834
• SY151716
• Z1198181362
• A808357
• AS-76299
• 1-phenyltriazole
• 1-Phenyl-1,3-triazole
• CS-0156120
• SCHEMBL75570
• CHEMBL2148096
• A808417
• NSC-111902
• DTXSID40296829
• MFCD08695353
• 1H-1,3-Triazole, 1-phenyl-
• AKOS000281780
• N-phenyltriazole
• DA-16794

• MDL： MFCD08695353
• Inchi： 1S/C8H7N3/c1-2-4-8(5-3-1)11-7-6-9-10-11/h1-7H
• InChI Key： KINVSCCCUSCXTA-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.16
• Boiling Point: 280.2°Cat760mmHg
• Flash Point: 123.2°C
• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles